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Compound of Interest

Compound Name: JNJ-47965567

Cat. No.: B15586329 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

JNJ-47965567, also known as Aticaprant. Adherence to these protocols is critical for ensuring

personnel safety and environmental protection. JNJ-47965567 is classified as an acute oral

toxicant, a skin irritant, and a serious eye irritant. Therefore, meticulous handling and disposal

are mandatory.

I. Hazard Profile and Safety Precautions
Before handling JNJ-47965567 for any purpose, including disposal, it is imperative to be

familiar with its hazard profile and to don the appropriate Personal Protective Equipment (PPE).

Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.

Required Personal Protective Equipment (PPE):
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Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety goggles are mandatory to protect against splashes.

Lab Coat: A lab coat must be worn to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

respirator is necessary.

II. Step-by-Step Disposal Procedures
The following procedures are designed to provide a clear, step-by-step guide for the disposal of

JNJ-47965567 in various forms.

A. Disposal of Solid JNJ-47965567 Waste

Segregation:

Solid JNJ-47965567 waste, including unused or expired product, must be segregated

from other laboratory waste streams.

It should be classified as a hazardous chemical waste.

Containerization:

Place solid JNJ-47965567 waste in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container must be compatible with the chemical.

The label should include the full chemical name ("JNJ-47965567" or "Aticaprant"), the

hazard pictograms (e.g., skull and crossbones, exclamation mark), and the date of

accumulation.

Storage:

Store the waste container in a designated satellite accumulation area that is secure and

away from incompatible materials.[1]
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Keep the container closed except when adding waste.[1][2]

Final Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.[3][4]

Do not dispose of solid JNJ-47965567 in the regular trash or down the drain.[2][4]

B. Disposal of Contaminated Labware and PPE

Segregation:

All labware (e.g., vials, pipette tips, beakers) and PPE (e.g., gloves, disposable lab coats)

that have come into contact with JNJ-47965567 are considered hazardous waste.[5]

These items must be segregated from non-hazardous lab trash.

Containerization:

Place contaminated items in a designated hazardous waste container, separate from liquid

waste.

For sharps (e.g., needles, contaminated glass), use a designated sharps container that is

puncture-resistant and leak-proof.

Decontamination of Reusable Labware:

If labware is to be reused, it must be decontaminated.

The first rinse of any container that held JNJ-47965567 must be collected and disposed of

as hazardous liquid waste.[2] For highly toxic chemicals, the first three rinses should be

collected.[2]

Final Disposal:

Contaminated disposable items should be disposed of through your institution's hazardous

waste program.
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C. Disposal of JNJ-47965567 Solutions

Segregation:

Aqueous and solvent-based solutions containing JNJ-47965567 must be collected as

hazardous liquid waste.

Do not mix with incompatible waste streams.

Containerization:

Use a sealable, chemical-resistant container for liquid waste.

The container must be clearly labeled with the chemical name, concentration, and

appropriate hazard warnings.

If the solution contains a flammable solvent, it must be stored in a flammable-liquids

cabinet.

Neutralization (if applicable):

Due to its classification as a skin and eye irritant, neutralization of acidic or basic solutions

may be necessary before disposal. However, without a specific protocol for JNJ-
47965567, it is recommended to dispose of the waste without chemical treatment to avoid

unintended reactions.

Final Disposal:

Arrange for disposal through your institution's EHS department.

Under no circumstances should solutions containing JNJ-47965567 be poured down the

sink.[2][4]

III. Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is required to mitigate exposure and

environmental contamination.
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Evacuate and Alert:

Evacuate the immediate area of the spill.

Alert colleagues and your laboratory supervisor.

Control and Contain:

If the spill is small and you are trained to handle it, wear appropriate PPE and contain the

spill using a chemical spill kit.

For larger spills, or if you are unsure, contact your institution's EHS or emergency

response team.

Cleanup:

Absorb liquid spills with an inert absorbent material.

For solid spills, carefully sweep or vacuum (with a HEPA filter) the material to avoid

generating dust.

All cleanup materials must be placed in a sealed, labeled hazardous waste container for

disposal.

Decontaminate:

Decontaminate the spill area according to your laboratory's standard operating procedures

for hazardous materials.

IV. Data and Experimental Protocols
Currently, there are no publicly available experimental protocols specifically for the disposal of

JNJ-47965567. The procedures outlined above are based on its known hazards and general

best practices for laboratory chemical waste management.

Quantitative Data Summary
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Property Value Source

Oral Bioavailability 25% [6]

Elimination Half-life 30-40 hours [6]

Molar Mass 418.512 g·mol−1 [6]

V. Visual Guidance: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of JNJ-
47965567.

JNJ-47965567 Disposal Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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